Cas no 2248375-02-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)cyclobutane-1-carboxylate)

• Product name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)cyclobutane-1-carboxylate
• CAS No: 2248375-02-0
• MF: C₁₉H₁₄ClNO₄
• MW: 355.771764278412
• CID: 6488135
• PubChem ID: 165732195

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6518668
• 2248375-02-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)cyclobutane-1-carboxylate

• Inchi： 1S/C19H14ClNO4/c20-16-8-4-3-5-12(16)11-9-10-15(11)19(24)25-21-17(22)13-6-1-2-7-14(13)18(21)23/h1-8,11,15H,9-10H2
• InChI Key： VHUFHZMITSKFKE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CCC1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 355.0611356g/mol
• Monoisotopic Mass: 355.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7Ų
• XLogP3: 4

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)cyclobutane-1-carboxylate

Comprehensive Guide to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)cyclobutane-1-carboxylate (CAS No. 2248375-02-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)cyclobutane-1-carboxylate (CAS No. 2248375-02-0) is a specialized organic compound with a unique molecular structure that combines an isoindole-1,3-dione moiety with a cyclobutane carboxylate ester. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and advanced polymer development. The presence of the 2-chlorophenyl group and the cyclobutane ring in its structure makes it an intriguing subject for synthetic chemists and researchers exploring novel bioactive molecules.

The molecular formula of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)cyclobutane-1-carboxylate is C19H14ClNO4, with a molecular weight of approximately 355.77 g/mol. Its structural complexity and functional groups make it a valuable intermediate in organic synthesis, particularly in the development of heterocyclic compounds. Researchers are particularly interested in its potential as a building block for pharmaceutical active ingredients (APIs) and specialty chemicals used in high-performance materials.

Recent studies have focused on the compound's potential applications in medicinal chemistry, where its unique structure could contribute to the development of new therapeutic agents. The isoindole-1,3-dione moiety is known to exhibit various biological activities, while the cyclobutane ring provides structural rigidity that may enhance binding affinity to biological targets. This combination makes CAS No. 2248375-02-0 particularly interesting for researchers investigating novel enzyme inhibitors or receptor modulators.

In the field of material science, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)cyclobutane-1-carboxylate has shown promise as a monomer for specialty polymers. The compound's ability to form stable, cross-linked networks makes it potentially valuable for developing advanced coating materials or high-performance adhesives. Its thermal stability and potential photochemical properties are currently under investigation by several research groups worldwide.

The synthesis of CAS No. 2248375-02-0 typically involves multi-step organic reactions, starting from commercially available precursors. Common synthetic routes may include cyclobutane ring formation followed by esterification with the isoindole derivative. Recent advances in green chemistry have prompted researchers to explore more sustainable synthetic pathways for this compound, reducing the use of hazardous reagents and minimizing waste generation.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)cyclobutane-1-carboxylate typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The compound generally appears as a white to off-white crystalline powder under standard conditions.

Storage and handling recommendations for CAS No. 2248375-02-0 suggest keeping the material in a cool, dry place, protected from light and moisture. While not classified as hazardous under standard conditions, proper laboratory practices should be followed when working with this chemical. Researchers should consult the material's safety data sheet (SDS) for specific handling instructions and personal protective equipment recommendations.

The market for specialized organic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)cyclobutane-1-carboxylate has been growing steadily, driven by increasing demand from pharmaceutical and advanced materials sectors. Several fine chemical suppliers now offer this compound for research purposes, with purity levels typically ranging from 95% to 99%. Pricing varies depending on quantity and purity specifications, with custom synthesis options available for bulk quantities.

Recent patent literature reveals growing interest in derivatives of CAS No. 2248375-02-0, particularly in applications related to drug discovery and functional materials. The compound's versatility as a synthetic intermediate continues to attract attention from both academic and industrial researchers. Future research directions may explore its potential in catalysis, supramolecular chemistry, and nanotechnology applications.

For researchers seeking alternatives or related compounds, structural analogs of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)cyclobutane-1-carboxylate with modified aromatic substitutions or different ester groups may offer similar properties. The scientific community continues to investigate the structure-activity relationships of this compound class, with particular focus on optimizing its physical and chemical properties for specific applications.

Quality control standards for CAS No. 2248375-02-0 typically include specifications for appearance, melting point, purity by HPLC, and residual solvent content. Reputable suppliers provide comprehensive analytical data with each batch, ensuring consistency for research applications. Researchers are advised to verify certificate of analysis documentation when procuring this compound for sensitive applications.

The environmental fate and biodegradability of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)cyclobutane-1-carboxylate are currently areas of active investigation. Preliminary studies suggest moderate persistence in aquatic environments, prompting recommendations for proper disposal methods in laboratory settings. As with all research chemicals, responsible waste management practices should be followed to minimize environmental impact.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)cyclobutane-1-carboxylate (CAS No. 2248375-02-0) represents an intriguing and versatile compound with significant potential across multiple scientific disciplines. Its unique structural features continue to inspire innovative research in both life sciences and materials development. As synthetic methodologies advance and application research progresses, this compound is likely to remain an important subject of scientific investigation in the coming years.